![molecular formula C16H9BrN4O2S B279388 6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279388.png)
6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been synthesized for its potential applications in scientific research. This compound has been found to have unique properties that make it a promising candidate for further study in various fields.
Mechanism of Action
The mechanism of action of 6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. These include the induction of apoptosis in cancer cells, inhibition of cell proliferation, and modulation of the expression of certain genes involved in cancer progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a therapeutic agent for the treatment of cancer. However, there are also several limitations to its use in lab experiments. One of the main limitations is its potential toxicity, which can make it difficult to work with.
Future Directions
There are several future directions for the study of 6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies to elucidate its mechanism of action, as well as studies to optimize its therapeutic potential. Additionally, there is potential for the development of new compounds based on the structure of this compound for use in various scientific research fields.
Synthesis Methods
The synthesis of 6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several steps. The initial step involves the reaction of 4-bromoaniline with 2-(1,3-benzodioxol-5-yl)-1H-1,3-benzodiazole-6-carboxylic acid hydrazide to form a hydrazone intermediate. This intermediate is then reacted with thionyl chloride to form the corresponding sulfonyl chloride. The final step involves the reaction of the sulfonyl chloride with sodium azide to form the desired triazolothiadiazole compound.
Scientific Research Applications
6-(1,3-Benzodioxol-5-yl)-3-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have potential applications in various scientific research fields. One of the main areas of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a promising candidate for further study.
Properties
Molecular Formula |
C16H9BrN4O2S |
---|---|
Molecular Weight |
401.2 g/mol |
IUPAC Name |
6-(1,3-benzodioxol-5-yl)-3-(4-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H9BrN4O2S/c17-11-4-1-9(2-5-11)14-18-19-16-21(14)20-15(24-16)10-3-6-12-13(7-10)23-8-22-12/h1-7H,8H2 |
InChI Key |
LYTQZVDIDZFLPZ-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)Br |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.